Cas no 1873315-37-7 (tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate)

• Product Name: tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate
• CAS No: 1873315-37-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5142720
• Update Time: 2025-05-21

tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S)-2-[benzyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]propanoate
• tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate

• Inchi： 1S/C16H24N2O4/c1-12(14(19)21-5)18(11-13-9-7-6-8-10-13)17-15(20)22-16(2,3)4/h6-10,12H,11H2,1-5H3,(H,17,20)/t12-/m0/s1
• InChI Key： JUTLUOUYFKHOBY-LBPRGKRZSA-N
• SMILES： C(OC)(=O)[C@@H](N(CC1=CC=CC=C1)NC(OC(C)(C)C)=O)C

Additional information on tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate

Research Brief on tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate (CAS: 1873315-37-7)

In recent years, the compound tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate (CAS: 1873315-37-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This hydrazine-carboxylate derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the tert-butyl carbamate protection and the chiral center, make it a versatile building block for asymmetric synthesis and drug discovery.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving >99% enantiomeric excess (ee) and scalability up to kilogram quantities. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

The biological relevance of 1873315-37-7 has been further elucidated in several drug discovery programs. Researchers at a leading pharmaceutical company have incorporated this intermediate into the development of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The compound's hydrazine moiety appears to play a critical role in forming reversible covalent bonds with the catalytic serine residue of the protease, as evidenced by X-ray crystallography studies published in Nature Chemical Biology earlier this year.

In addition to its antiviral applications, derivatives of 1873315-37-7 have shown promise in oncology research. A recent study in Cancer Research demonstrated that structural analogs of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), particularly HDAC6, with IC50 values in the low nanomolar range. The tert-butyloxycarbonyl (Boc) protecting group in the molecule was found to be crucial for maintaining metabolic stability while allowing for selective deprotection during prodrug activation.

From a chemical biology perspective, the compound has proven valuable as a tool for studying enzyme mechanisms. Its ability to form stable hydrazone conjugates with carbonyl compounds has been exploited in activity-based protein profiling (ABPP) studies, as reported in a 2023 ACS Chemical Biology paper. Researchers have successfully used 1873315-37-7 derivatives to label and identify novel enzymatic targets in complex proteomes, opening new avenues for target discovery.

The safety profile and pharmacokinetic properties of 1873315-37-7 derivatives are currently under investigation. Preliminary ADME studies published in Drug Metabolism and Disposition indicate favorable metabolic stability and oral bioavailability for several analogs, though the benzyl moiety may require modification to reduce potential cytochrome P450 interactions. These findings are informing the design of next-generation compounds with improved drug-like properties.

Looking forward, the versatility of tert-butyl (S)-2-benzyl-2-(1-methoxy-1-oxopropan-2-yl)hydrazine-1-carboxylate continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's unique combination of synthetic accessibility and biological relevance ensures its continued importance in medicinal chemistry research.